Cas no 1805038-40-7 (3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805038-40-7
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4863139
• Update Time: 2025-08-03

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-4-1-3(2-12)5(8(14)15)13-6(4)7(10)11/h1,7H,2,12H2,(H,14,15)
• InChI Key： KJZPMPSYBCEODA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(C(=O)O)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid

3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805038-40-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a bromine atom at position 5, and a difluoromethyl group at position 6, along with a carboxylic acid group at position 2. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid, allowing researchers to explore its potential in diverse fields. One of the most promising applications lies in the realm of drug discovery. The compound's structure suggests potential bioavailability and target specificity, making it a candidate for developing novel therapeutic agents. For instance, studies have indicated that the bromine substituent at position 5 may enhance the molecule's ability to interact with specific biological targets, while the difluoromethyl group at position 6 could improve its pharmacokinetic properties.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid has shown promise in materials science. Its unique electronic properties, influenced by the electron-withdrawing groups such as bromine and difluoromethyl, make it a potential candidate for use in advanced materials like organic semiconductors or sensors. Recent research has highlighted its ability to participate in supramolecular assemblies, which could be exploited for creating self-assembled nanostructures with tailored functionalities.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to achieve high yields and purity levels.

From an environmental perspective, 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid exhibits interesting degradation patterns under various conditions. Studies have shown that it undergoes hydrolysis under acidic or basic conditions, leading to the formation of less complex byproducts. This understanding is crucial for assessing its environmental impact and ensuring sustainable practices during its production and application.

In conclusion, 3-(Aminomethyl)-5-bromo-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805038-40-7) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.